Cas no 2137101-12-1 ((1r,3r)-3-fluoro-1-(4-fluorophenyl)cyclobutane-1-carbaldehyde)

• Product Name: (1r,3r)-3-fluoro-1-(4-fluorophenyl)cyclobutane-1-carbaldehyde
• CAS No: 2137101-12-1
• Molecular Formula: C₁₁H₁₀F₂O
• Molecular Weight: 196.193310260773
• CID: 6585371
• PubChem ID: 105449664

(1r,3r)-3-fluoro-1-(4-fluorophenyl)cyclobutane-1-carbaldehyde Properties

Names and Identifiers

• (1r,3r)-3-fluoro-1-(4-fluorophenyl)cyclobutane-1-carbaldehyde
• EN300-1129391
• 2137101-12-1

• InChIKey： IVGHWCMFORNBST-UHFFFAOYSA-N
• Inchi： 1S/C11H10F2O/c12-9-3-1-8(2-4-9)11(7-14)5-10(13)6-11/h1-4,7,10H,5-6H2
• SMILES： FC1CC(C=O)(C2C=CC(=CC=2)F)C1

Computed Properties

• Exact Mass: 196.06997126g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.06997126g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes